Cas no 1187968-73-5 (1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one)

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one is a boronic ester derivative of a substituted benzimidazolone, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and solubility in organic solvents, facilitating efficient handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its reactivity enables selective C-C bond formation under mild conditions. Its robust structure minimizes premature hydrolysis, ensuring reliable performance in complex transformations. The benzimidazolone core further contributes to its utility in constructing heterocyclic frameworks, making it a versatile building block for medicinal chemistry and materials science applications.
1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one structure
1187968-73-5 structure
Product Name:1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
CAS No:1187968-73-5
MF:C14H19BN2O3
MW:274.123263597488
MDL:MFCD18427687
CID:2120714
Update Time:2025-11-01

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
    • JIFZUOOFBFZALD-UHFFFAOYSA-N
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one
    • MDL: MFCD18427687
    • Inchi: 1S/C14H19BN2O3/c1-13(2)14(3,4)20-15(19-13)9-6-7-11-10(8-9)16-12(18)17(11)5/h6-8H,1-5H3,(H,16,18)
    • InChI Key: JIFZUOOFBFZALD-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=C(C=2)NC(N3C)=O)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 411
  • Topological Polar Surface Area: 50.8

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one Pricemore >>

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Additional information on 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one: A Comprehensive Overview

The compound with CAS No. 1187968-73-5, commonly referred to as 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazepines, specifically a derivative of the benzo[d]imidazolone family. Its structure incorporates a methyl group and a dioxaborolane substituent, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have demonstrated that the benzo[d]imidazolone framework exhibits promising bioactivity, particularly in the context of antimicrobial agents and anticancer drugs. The presence of the dioxaborolane group further enhances its versatility, enabling it to participate in various cross-coupling reactions, a critical aspect in modern organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzo[d]imidazolone core. This is followed by functionalization at the 5-position with the dioxaborolane substituent, which is achieved through a combination of nucleophilic substitution and boron-based coupling reactions. The methyl group at position 1 plays a crucial role in stabilizing the molecule's structure and influencing its electronic properties.

In terms of applications, this compound has shown remarkable potential in the development of boron-containing pharmaceuticals. The integration of boron into organic molecules has been a focal point in recent medicinal chemistry research due to its unique ability to enhance drug delivery and targeting mechanisms. Additionally, the compound's ability to undergo various transformations makes it an ideal candidate for exploring novel chemical pathways and designing advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dioxaborolane group significantly alters the molecule's electron density distribution, thereby influencing its interaction with biological targets. These findings have opened new avenues for optimizing its pharmacokinetic properties and improving its therapeutic efficacy.

The compound's stability under various reaction conditions has also been extensively studied. Experimental data indicate that it exhibits excellent thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in both laboratory-scale syntheses and large-scale industrial processes.

In conclusion, 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups position it as a valuable tool in advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.

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